molecular formula C16H15ClN2O B8394325 2-(6-Chloro-8-methyl-2-phenyl-imidazo[1,2-a]pyridin-3-yl)-ethanol

2-(6-Chloro-8-methyl-2-phenyl-imidazo[1,2-a]pyridin-3-yl)-ethanol

Cat. No.: B8394325
M. Wt: 286.75 g/mol
InChI Key: APEDKGQLSOEKBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(6-Chloro-8-methyl-2-phenyl-imidazo[1,2-a]pyridin-3-yl)-ethanol is a useful research compound. Its molecular formula is C16H15ClN2O and its molecular weight is 286.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H15ClN2O

Molecular Weight

286.75 g/mol

IUPAC Name

2-(6-chloro-8-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)ethanol

InChI

InChI=1S/C16H15ClN2O/c1-11-9-13(17)10-19-14(7-8-20)15(18-16(11)19)12-5-3-2-4-6-12/h2-6,9-10,20H,7-8H2,1H3

InChI Key

APEDKGQLSOEKBL-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CN2C1=NC(=C2CCO)C3=CC=CC=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

(6-Chloro-8-methyl-2-phenyl-imidazo[1,2-a]pyridin-3-yl)-acetic acid 43a (239 mg, 0.80 mmol) was suspended in anhydrous THF (3 mL) and cooled to 0° C. A borane solution (BH3.THF) (1.0 M in THF, 2.4 mL, 2.4 mmol) was added, and the resulting opaque solution was stirred at a temperature ranging from about 0° C. to about room temperature over 4 h. All material was in solution after about 1 h. 2 M HCl (5 mL) was added slowly, and the resulting solution was allowed to stir at room temperature for 1 h, then washed with CH2Cl2 (3×20 mL). The organic washes were combined and washed with brine (1×20 mL), then dried (Na2SO4), filtered and concentrated to give the title compound (209 mg, 92%) as a white solid. 1H NMR (400 MHz, CDCl3) δ 8.10 (d, J=1.1 Hz, 1H), 7.55-7.53 (m, 2H), 7.35-7.33 (m, 2H), 6.79 (s, 1H), 3.82 (t, J=5.87 Hz, 2H), 2.99 (at, 2H), 2.49 (s, 3H); 13C NMR (100 MHz, CDCl3) δ 143.1, 142.9, 128.7, 128.5, 127.9, 127.3, 124.8, 120.2, 120.1, 61.8, 27.8, 16.9. Mass spectrum (m/e) 286 (M+).
Name
(6-Chloro-8-methyl-2-phenyl-imidazo[1,2-a]pyridin-3-yl)-acetic acid
Quantity
239 mg
Type
reactant
Reaction Step One
Quantity
2.4 mL
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
reactant
Reaction Step Three
Name
Quantity
3 mL
Type
solvent
Reaction Step Four
Yield
92%

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